Ethyl 5-(cyclopentanecarboxamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-(cyclopentanecarbonylamino)-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C21H20FN3O4S/c1-2-29-21(28)17-15-11-30-19(23-18(26)12-5-3-4-6-12)16(15)20(27)25(24-17)14-9-7-13(22)8-10-14/h7-12H,2-6H2,1H3,(H,23,26)
• InChI Key: KVAFNZMIAMVRBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3CCCC3)C4=CC=C(C=C4)F
• Molecular Formula: C21H20FN3O4S
• Molecular Weight: 429.5 g/mol

Description

Ethyl 5-(cyclopentanecarboxamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C21H20FN3O4S and its molecular weight is 429.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Researchers have developed various synthetic methods for compounds similar to Ethyl 5-(cyclopentanecarboxamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate, highlighting the importance of these compounds in medicinal chemistry. For instance, the synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine derivatives demonstrates innovative approaches to enhancing the chemical diversity and potential biological activity of such compounds. The introduction of fluorophores into these molecules has been explored for their potential in biological applications due to their enhanced fluorescence properties (Wu et al., 2006).

Potential Biological Activities

The exploration of heterocyclic compounds, including thieno[2,3-d]pyrimidine and thieno[2,3-d]triazine derivatives, for their biological activities is a key area of research. These compounds have shown promise in anticancer studies, with several derivatives exhibiting significant antiproliferative activity against various cancer cell lines. For example, 2-mercaptothieno pyrimidine and thienotriazine derivatives have been designed and synthesized, displaying potential antiproliferative activity against breast, liver, and prostate cancer cell lines (El‐Hag et al., 2022).

Drug Discovery and Development

The development of novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives as anti-tumor agents represents an important step forward in the search for new anticancer drugs. Through various synthesis strategies, researchers have created compounds that demonstrate significant effects in mouse tumor model cancer cell lines, highlighting the potential of these chemical structures in therapeutic applications (Nassar et al., 2015).